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Cat. No.: B10827932

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZ13824374 is a potent and selective small molecule inhibitor of the ATPase Family AAA

Domain-Containing Protein 2 (ATAD2) bromodomain.[1] ATAD2 is an epigenetic reader protein

that recognizes acetylated lysine residues on histones, playing a crucial role in chromatin

organization and gene regulation.[2] Overexpression of ATAD2 has been implicated in various

cancers, making it a compelling target for therapeutic development.[3][4] AZ13824374 exerts

its effects by binding to the acetyl-lysine binding pocket of the ATAD2 bromodomain, thereby

disrupting its interaction with chromatin and modulating the transcription of target genes.[1]

This compound has demonstrated antiproliferative activity in breast cancer cell lines.[1][5]

Chromatin Immunoprecipitation followed by sequencing (ChIP-seq) is a powerful technique to

identify the genome-wide binding sites of a protein of interest. When coupled with a small

molecule inhibitor like AZ13824374, ChIP-seq can elucidate the impact of the inhibitor on the

chromatin occupancy of its target protein, providing valuable insights into its mechanism of

action. These application notes provide a detailed protocol for utilizing AZ13824374 in a ChIP-

seq experiment to map the genome-wide changes in ATAD2 binding.
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Data Presentation
Table 1: Properties of AZ13824374

Property Value Reference

Target ATAD2 Bromodomain [1]

Mechanism of Action
Competitively binds to the

acetyl-lysine binding pocket
[1]

pIC50 in HCT116 cells 6.9 [1]

Antiproliferative Activity
0.01-10 µM in breast cancer

cell lines (14-21 days)
[1]

Solubility Soluble in DMSO [1]

Storage of Stock Solution
-80°C for 6 months; -20°C for 1

month
[1]

Table 2: Recommended ChIP-validated Antibodies for ATAD2

Product Name Supplier Catalog Number Validation

Anti-ATAD2 antibody Abcam ab244431 ChIP-seq

ATAD2 (E8Z7D)

Rabbit mAb

Cell Signaling

Technology
#62079 IP, WB

ATAD2 (E8Y7F)

Rabbit mAb

Cell Signaling

Technology
#50563 IF, IHC, IP, WB

ATAD2 (E8Y2K)

Rabbit mAb

Cell Signaling

Technology
#78568 IHC, WB

Signaling Pathway and Experimental Workflow
Below are diagrams illustrating the signaling pathway of ATAD2 and the experimental workflow

for a ChIP-seq experiment using AZ13824374.
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Upstream Regulators

ATAD2 Complex Downstream Effects

Transcription Factors
(e.g., E2F1, c-Myc)

ATAD2

Recruitment

Acetylated Histones
(e.g., H3K14ac)

Binding Chromatin Remodeling Target Gene Transcription
(e.g., Cyclin D1, EZH2) Cell Cycle Progression Cell Proliferation

AZ13824374 Inhibition
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Cell Culture & Treatment

Chromatin Immunoprecipitation

Sequencing & Analysis

1. Cell Culture
(e.g., Breast Cancer Cell Line)

2. Treatment with AZ13824374 or Vehicle (DMSO)

3. Cross-linking with Formaldehyde

4. Cell Lysis and Chromatin Sonication

5. Immunoprecipitation with Anti-ATAD2 Antibody

6. Washing and Elution

7. Reverse Cross-linking and DNA Purification

8. Library Preparation

9. Next-Generation Sequencing

10. Data Analysis
(Alignment, Peak Calling, Differential Binding)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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